2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid
Overview
Description
2-Oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid is an organic compound used as a reactant in the enantioselective strategy to the spirocyclic core of palau’amine and related bisguanidine marine alkaloids .
Molecular Structure Analysis
The molecular formula of 2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid is C4H4N2O3 . The compound contains a five-membered ring with two nitrogen atoms, one of which bears a hydrogen atom .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 128.09 . The compound’s density is approximately 1.6 g/cm3 .Scientific Research Applications
Antimicrobial Properties
Imidazole derivatives exhibit significant antimicrobial activity. Researchers have synthesized various imidazole-containing compounds and evaluated their effectiveness against bacteria and fungi. These compounds can serve as potential leads for novel antibiotics and antifungal agents .
Enantioselective Synthesis Strategies
The compound 2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid is used as a reactant in enantioselective strategies. For example, it contributes to the synthesis of spirocyclic cores found in marine alkaloids like palau’amine. These alkaloids have potential therapeutic applications .
Functional Molecules and Everyday Applications
Imidazoles are key components in functional molecules used across various fields. They find applications in materials science, catalysis, and organic synthesis. Recent advances in regiocontrolled synthesis have expanded their utility, making them valuable in drug development and other areas .
Supramolecular Chemistry and Host-Guest Interactions
Imidazole-containing receptors participate in host-guest interactions. These interactions are essential for molecular recognition, self-assembly, and the design of functional materials.
Safety And Hazards
properties
IUPAC Name |
2-oxo-1,3-dihydroimidazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O3/c7-3(8)2-1-5-4(9)6-2/h1H,(H,7,8)(H2,5,6,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJSWLMGZMRUNLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=O)N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60362772 |
Source
|
| Record name | 2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60362772 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid | |
CAS RN |
39828-47-2 |
Source
|
| Record name | 2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60362772 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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